![molecular formula C13H12ClN3O2S B6012091 N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide](/img/structure/B6012091.png)
N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide
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Overview
Description
N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide, also known as CMFDA, is a chemical compound that is widely used in scientific research. It is a thiol-reactive fluorescent dye that is commonly used to label proteins and other biomolecules. CMFDA is also used as a tracer in cell migration studies and as a tool to study intracellular trafficking.
Mechanism of Action
N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide is a thiol-reactive fluorescent dye that covalently binds to cysteine residues in proteins and other biomolecules. The binding of this compound to cysteine residues results in the formation of a fluorescent adduct, which can be detected using fluorescence microscopy or flow cytometry.
Biochemical and Physiological Effects
This compound is a non-toxic compound that does not affect the biochemical or physiological properties of the biomolecules it labels. It is also membrane-permeable, allowing it to label intracellular biomolecules.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide is its high sensitivity and specificity for labeling cysteine residues in proteins and other biomolecules. Additionally, this compound is non-toxic and does not interfere with the biochemical or physiological properties of the labeled biomolecules.
One limitation of using this compound is that it requires the presence of cysteine residues in the biomolecule of interest for labeling to occur. Additionally, this compound labeling is irreversible, which may limit its use in certain experimental settings.
Future Directions
For the use of N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide in scientific research include the development of new methods for labeling biomolecules with higher specificity and sensitivity. Additionally, the use of this compound in combination with other fluorescent dyes may allow for the simultaneous labeling of multiple biomolecules in a single experiment. Finally, the use of this compound in vivo may provide new insights into the mechanisms of cell migration and intracellular trafficking in living organisms.
Synthesis Methods
The synthesis of N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide involves the reaction of 4-chloro-3-methylphenyl isothiocyanate with 6-oxo-1,6-dihydropyrimidine-2-thiol in the presence of a base. The resulting product is then treated with acetic anhydride to yield the final compound.
Scientific Research Applications
N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide is widely used in scientific research as a fluorescent dye to label proteins and other biomolecules. It is commonly used in cell migration studies to track the movement of cells in vitro and in vivo. This compound is also used to study intracellular trafficking, as it can be used to label organelles and track their movement within cells.
Properties
IUPAC Name |
N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O2S/c1-8-6-9(2-3-10(8)14)16-12(19)7-20-13-15-5-4-11(18)17-13/h2-6H,7H2,1H3,(H,16,19)(H,15,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSWRDCPADPUZFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CSC2=NC=CC(=O)N2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.